Cas no 2007921-20-0 (3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride)

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride is a structurally unique bicyclic amine derivative with a constrained [1.1.1]pentane scaffold. Its rigid geometry and functional group versatility make it a valuable building block in medicinal chemistry and drug discovery, particularly for enhancing molecular rigidity and improving pharmacokinetic properties. The hydrochloride salt form ensures stability and solubility, facilitating handling and synthetic applications. This compound is especially useful in the design of bioisosteres and sp³-rich fragments, offering opportunities to explore novel chemical space. Its high purity and well-defined stereochemistry further support its use in precision synthesis and structure-activity relationship studies.

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride structure

2007921-20-0 structure

Product Name:3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride

CAS No:2007921-20-0

MF:C₅H₁₀ClNO

MW:135.592000484467

MDL:MFCD28501812

CID:4633543

PubChem ID:127263558

Update Time:2025-06-07

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride
- 3-Aminobicyclo[1.1.1]pentan-1-ol HCl
- SB13786
- 2007921-20-0
- 3-Aminobicyclo[1.1.1]pentan-1-olhydrochloride
- 3-aminobicyclo[1.1.1]pentan-1-ol;hydrochloride
- SY233945
- P16024
- AS-53055
- MFCD28501812
- AKOS030628569
- SCHEMBL23538758
- CS-0051541
- 3-Aminobicyclo[1.1.1]pentane-1-Ol HCl
- MDL： MFCD28501812
- Inchi： 1S/C5H9NO.ClH/c6-4-1-5(7,2-4)3-4;/h7H,1-3,6H2;1H
- InChI Key： FKXAKSHFTKTYCR-UHFFFAOYSA-N
- SMILES： Cl.OC12CC(C1)(C2)N

Computed Properties

Exact Mass: 135.0450916g/mol
Monoisotopic Mass: 135.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 102
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02466-0.5g	3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%%	0.5g	$1380	2023-09-07
Chemenu	CM389787-1g	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	1g	$***	2023-03-29
Chemenu	CM389787-5g	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	5g	$***	2023-03-29
Chemenu	CM389787-10g	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	10g	$6210	2022-09-01
Chemenu	CM389787-25g	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	25g	$9555	2022-09-01
Chemenu	CM389787-50g	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	50g	$15287	2022-09-01
Chemenu	CM389787-100mg	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	100mg	$***	2023-03-29
Chemenu	CM389787-250mg	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	250mg	$***	2023-03-29
Chemenu	CM389787-500mg	3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride	2007921-20-0	95%+	500mg	$***	2023-03-29
abcr	AB485928-100 mg	3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride, 95%; .	2007921-20-0	95%	100MG	€663.90	2022-07-29